Cas no 17662-84-9 (D-Valine Benzyl Ester p-Toluenesulfonate)

• Product Name: D-Valine Benzyl Ester p-Toluenesulfonate
• CAS No: 17662-84-9
• MF: C₁₉H₂₅NO₅S
• MW: 379.470504522324
• MDL: MFCD00136545
• CID: 50834
• PubChem ID: 87559818
• Update Time: 2025-04-18

D-Valine Benzyl Ester p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
• D-Valine benzyl ester tosylate
• H-D-Val-Obzl.TosOH
• D-Valine Benzyl Ester p-Toluenesulfonate
• D-Valine benzyl ester 4-toluenesulfonate salt
• H-D-Val-OBzl
• H-D-Val-OBzl · p-tosylate
• H-D-Val-OBzl·TosOH
• ammonium tosylate salt of (2R)-valine benzyl ester
• ammonium tosylate salt of D-valine-benzyl ester
• D-valine benzylester,tosylate salt
• H-D-Val-OBzl?TosOH
• p-toluenesulphonate salt of D-valine benzyl ester
• R-val-OBz p-toluenesulfonate
• H-D-Val-OBzl·Tos-OH
• D-Val-OBzl·Tos
• H-D-Val-OBzl·Tos
• D-Val-OBzl·TosOH
• H-D-VAL-OBZL TOS-OH
• H-D-VAL-OBZL P-TOSYLATE
• D-VALINE-OBZL P-TOSYLATE
• D-VALINE BENZYL ESTER P-TOSYLATE
• H-D-Val-Obzl.Tos-OH
• D81887
• benzyl (2R)-2-amino-3-methylbutanoate;4-methylbenzenesulfonic acid
• J-011207
• 17662-84-9
• SCHEMBL719256
• V0095
• 4-Methylbenzene-1-sulfonic acid--benzyl D-valinate (1/1)
• D-Valine benzy ester 4-methylbenzenesulfonate
• DTXSID70659781
• MFCD00136545
• AKOS015908666
• Benzyl D-valinate p-toluenesulfonate
• C19H25NO5S
• S-17662-84-9
• DS-15073
• D-Val-OBzl⋅TosOH
• D-Valine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
• HY-W008679
• CS-W009395
• AKOS015840384
• DA-53920
• BENZYL (2R)-2-AMINO-3-METHYLBUTANOATE; PARA-TOLUENE SULFONATE
• QWUQVUDPBXFOKF-RFVHGSKJSA-N

• MDL： MFCD00136545
• Inchi： 1S/C12H17NO2.C7H8O3S/c1-9(2)11(13)12(14)15-8-10-6-4-3-5-7-10;1-6-2-4-7(5-3-6)11(8,9)10/h3-7,9,11H,8,13H2,1-2H3;2-5H,1H3,(H,8,9,10)/t11-;/m1./s1
• InChI Key： QWUQVUDPBXFOKF-RFVHGSKJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 379.14500
• Monoisotopic Mass: 379.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 4 ° (C=3.2, MeOH)
• Solubility: Soluble in methanol, Soluble in methanol
• PSA: 115.07000
• LogP: 4.73590
• Solubility: Uncertain
• Vapor Pressure: No data available

D-Valine Benzyl Ester p-Toluenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage temperature -20 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters